Cas no 1339931-04-2 (5-(3,4-Dichlorophenyl)pentan-2-amine)

5-(3,4-Dichlorophenyl)pentan-2-amine structure
1339931-04-2 structure
Product Name:5-(3,4-Dichlorophenyl)pentan-2-amine
CAS No:1339931-04-2
MF:C11H15Cl2N
MW:232.149501085281
CID:2114603
Update Time:2023-08-04

5-(3,4-Dichlorophenyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(3,4-dichlorophenyl)pentan-2-amine
    • OIGDREIJACAVFZ-UHFFFAOYSA-N
    • 5-(3,4-Dichlorophenyl)pentan-2-amine
    • Inchi: 1S/C11H15Cl2N/c1-8(14)3-2-4-9-5-6-10(12)11(13)7-9/h5-8H,2-4,14H2,1H3
    • InChI Key: OIGDREIJACAVFZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CCCC(C)N)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Topological Polar Surface Area: 26
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